Cas no 2247105-32-2 (3-Methylthiazepane 1,1-dioxide)
3-Methylthiazepane 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2247105-32-2
- 3-Methylthiazepane 1,1-dioxide
- EN300-1670629
- 3-methyl-1lambda6,2-thiazepane-1,1-dione
-
- Inchi: 1S/C6H13NO2S/c1-6-4-2-3-5-10(8,9)7-6/h6-7H,2-5H2,1H3
- InChI Key: ZOXGXENMQCQRLU-UHFFFAOYSA-N
- SMILES: S1(CCCCC(C)N1)(=O)=O
Computed Properties
- Exact Mass: 163.06669983g/mol
- Monoisotopic Mass: 163.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 54.6Ų
3-Methylthiazepane 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1670629-0.05g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 0.05g |
$735.0 | 2023-06-04 | |
| Enamine | EN300-1670629-0.1g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 0.1g |
$959.0 | 2023-06-04 | |
| Enamine | EN300-1670629-0.25g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 0.25g |
$1370.0 | 2023-06-04 | |
| Enamine | EN300-1670629-0.5g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 0.5g |
$2158.0 | 2023-06-04 | |
| Enamine | EN300-1670629-1.0g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 1g |
$2767.0 | 2023-06-04 | |
| Enamine | EN300-1670629-2.5g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 2.5g |
$5423.0 | 2023-06-04 | |
| Enamine | EN300-1670629-5.0g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 5g |
$8025.0 | 2023-06-04 | |
| Enamine | EN300-1670629-10.0g |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 10g |
$11900.0 | 2023-06-04 | |
| Aaron | AR028NUN-50mg |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 50mg |
$1036.00 | 2025-02-16 | |
| Aaron | AR028NUN-100mg |
3-methyl-1lambda6,2-thiazepane-1,1-dione |
2247105-32-2 | 95% | 100mg |
$1344.00 | 2025-02-16 |
3-Methylthiazepane 1,1-dioxide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 3-Methylthiazepane 1,1-dioxide
Introduction to 3-Methylthiazepane 1,1-dioxide (CAS No: 2247105-32-2)
3-Methylthiazepane 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No) 2247105-32-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the thiazepane class, a structural motif characterized by a sulfur-containing seven-membered ring fused to a benzene ring. The presence of the dioxide functional group in its name suggests the presence of two oxygen atoms incorporated into the molecular framework, which may contribute to its unique chemical properties and biological activities.
The synthesis and characterization of 3-Methylthiazepane 1,1-dioxide have been subjects of extensive research due to its potential pharmacological relevance. The structural features of this compound, particularly the thiazepane core and the methyl substituent, make it a promising scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets, providing insights into its mechanism of action.
In the context of modern drug discovery, 3-Methylthiazepane 1,1-dioxide has been investigated for its potential role in modulating neurological and cardiovascular pathways. Studies have suggested that compounds within the thiazepane class may exhibit properties relevant to cognitive function and neuroprotection. The dioxide moiety further enhances the compound's complexity, potentially influencing its metabolic stability and bioavailability. These factors make 3-Methylthiazepane 1,1-dioxide an intriguing candidate for further exploration in preclinical and clinical settings.
Recent research has also highlighted the importance of derivatives of thiazepane-based compounds in addressing unmet medical needs. For instance, modifications to the sulfur or oxygen-containing rings can significantly alter the pharmacokinetic profile and therapeutic efficacy of these molecules. The case of 3-Methylthiazepane 1,1-dioxide underscores the need for detailed structural-activity relationship (SAR) studies to optimize its pharmacological properties. Such studies are crucial for translating laboratory findings into viable clinical candidates.
The chemical properties of 3-Methylthiazepane 1,1-dioxide are further influenced by its solubility characteristics and interaction with biological membranes. These properties are critical for determining its suitability as an oral or injectable drug formulation. Advances in green chemistry have also prompted researchers to explore sustainable synthetic routes for producing this compound, ensuring minimal environmental impact while maintaining high yields and purity standards.
From a regulatory perspective, the development of novel compounds like 3-Methylthiazepane 1,1-dioxide must adhere to stringent guidelines set forth by global health authorities. These guidelines ensure that new drugs are safe, effective, and well-tolerated by patients. The journey from discovery to market approval involves rigorous testing in vitro and in vivo, followed by Phase I-III clinical trials. Each step is meticulously designed to evaluate the compound's safety profile and therapeutic potential.
The role of 3-Methylthiazepane 1,1-dioxide in addressing specific medical conditions remains an area of active investigation. Researchers are particularly interested in its potential applications in treating neurodegenerative disorders and chronic inflammatory diseases. The unique structural features of this compound may enable it to interact with disease-causing pathways in ways that conventional therapeutics cannot. This opens up new avenues for therapeutic intervention and highlights the importance of continued research.
Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms have accelerated the discovery and development pipeline for thiazepane-based compounds like 3-Methylthiazepane 1,1-dioxide. These partnerships facilitate knowledge sharing and resource allocation, ultimately leading to faster progress in drug discovery. The integration of artificial intelligence (AI) into medicinal chemistry has also revolutionized how researchers identify promising candidates based on large datasets.
The future prospects for 3-Methylthiazepane 1,1-dioxide are promising but depend on overcoming several challenges inherent in drug development. Issues such as metabolic degradation, poor bioavailability, and off-target effects must be addressed through careful optimization strategies. Additionally, understanding the compound's mode of action at a molecular level will be essential for designing combination therapies that enhance therapeutic outcomes.
In conclusion,3-Methylthiazepane 1,1-dioxide (CAS No: 2247105-32-2) represents a significant area of interest in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research efforts aim to elucidate its pharmacological properties further and explore its therapeutic applications. As our understanding of complex molecular interactions continues to evolve,3-Methylthiazepane 1,1-dioxide may emerge as a valuable tool in addressing critical medical challenges.
2247105-32-2 (3-Methylthiazepane 1,1-dioxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)